Cas no 1267338-08-8 (1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol)

• Product Name: 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol
• CAS No: 1267338-08-8
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 5684239
• PubChem ID: 110901320
• Update Time: 2025-05-20

1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-α-[[[(4-methylphenyl)methyl]amino]methyl]benzenemethanol (ACI)
• Benzenemethanol, 4-methyl-α-[[[(4-methylphenyl)methyl]amino]methyl]- (ACI)
• 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol

• Inchi： 1S/C17H21NO/c1-13-3-7-15(8-4-13)11-18-12-17(19)16-9-5-14(2)6-10-16/h3-10,17-19H,11-12H2,1-2H3
• InChI Key： ZQMGEXQEXXEUCX-UHFFFAOYSA-N
• SMILES： OC(CNCC1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol

Chemical Profile of 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol (CAS No. 1267338-08-8)

1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1267338-08-8, is a complex organic compound with significant potential in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of bis-aminoalkyl aromatic derivatives, characterized by its dual amine functionalities and aromatic substituents. The presence of two 4-methylphenyl (tolyl) groups in its structure contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The structural motif of 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol incorporates a central ethane backbone substituted with two amino groups, one of which is further alkylated with another 4-methylphenyl group. This configuration results in a highly polar and chiral molecule, which can exhibit diverse interactions with biological targets. The compound’s dual amine functionalities make it a versatile intermediate for synthesizing more complex pharmacophores, particularly in the development of kinase inhibitors, receptor modulators, and other therapeutic agents.

In recent years, there has been growing interest in aromatic amine derivatives due to their role as key intermediates in medicinal chemistry. The 4-methylphenyl substituents enhance the lipophilicity and metabolic stability of the molecule, which are critical factors for drug-like properties. Furthermore, the chiral center introduced by the asymmetrical substitution pattern allows for the synthesis of enantiomerically pure compounds, which can exhibit improved efficacy and reduced side effects in clinical settings.

Recent studies have highlighted the importance of bis-aminoalkyl aromatic derivatives in the development of novel therapeutics. For instance, compounds with similar structural features have been investigated for their potential as protease inhibitors, particularly in the treatment of inflammatory diseases and cancer. The dual amine functionalities in 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol provide multiple points of interaction with biological targets, enabling the design of highly specific and potent inhibitors.

The synthesis of 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol involves multi-step organic reactions, typically starting from commercially available aromatic precursors such as p-toluidine and p-toluene methanol. The process requires careful optimization to ensure high yield and purity, as well as minimal formation of by-products. Advanced synthetic techniques, including catalytic amination and palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

From a biochemical perspective, the compound’s dual amine functionalities suggest potential applications in modulating enzyme activity and receptor binding. For example, it could serve as a precursor for designing molecules that interact with metalloproteinases or other enzymes involved in signal transduction pathways. The presence of multiple aromatic rings also enhances its ability to engage in π-stacking interactions, which are crucial for binding to nucleic acids or membrane proteins.

One notable application area is in the development of central nervous system (CNS) therapeutics. Aromatic amine derivatives have shown promise as modulators of neurotransmitter receptors, including serotonin and dopamine receptors. The lipophilic nature of 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol makes it a candidate for crossing the blood-brain barrier, which is essential for effective CNS drug delivery.

In conclusion, 1-(4-methylphenyl)-2-{(4-methylphenyl)methylamino}ethan-1-ol (CAS No. 1267338-08-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its dual amine functionalities and aromatic substituents make it a valuable building block for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an important role in the development of next-generation therapeutics.